Cas no 1461704-77-7 (4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride)

• Product Name: 4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride
• CAS No: 1461704-77-7
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 5054514
• PubChem ID: 75480840
• Update Time: 2025-07-21

4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]aniline hydrochloride
• 4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methyl]aniline;hydrochloride
• 4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride

• Inchi： 1S/C11H13N3O.ClH/c1-2-10-13-11(15-14-10)7-8-3-5-9(12)6-4-8;/h3-6H,2,7,12H2,1H3;1H
• InChI Key： KSMMXDRFEKATGJ-UHFFFAOYSA-N
• SMILES： Cl.O1C(CC2C=CC(=CC=2)N)=NC(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 192
• Topological Polar Surface Area: 64.9

Additional information on 4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride

Introduction to 4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride (CAS No. 1461704-77-7)

4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1461704-77-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aromatic amines, characterized by its structural framework that integrates an oxadiazole moiety with an aniline derivative. The presence of the 3-ethyl substituent on the oxadiazole ring and the connection via a methyl group to the aniline moiety contribute to its unique chemical properties and potential biological activities.

The oxadiazole core is a well-documented pharmacophore in drug discovery, renowned for its ability to interact with various biological targets due to its electron-deficient nature and rigid structure. This structural feature often enhances binding affinity and selectivity in therapeutic applications. In particular, oxadiazole derivatives have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer therapies. The 3-ethyl substitution on the oxadiazole ring is thought to modulate electronic properties and steric interactions, influencing both solubility and metabolic stability.

The aniline portion of the molecule provides another layer of functionality, contributing to hydrogen bonding capabilities and potential interactions with aromatic or hydrophobic pockets in biological targets. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for formulation in pharmaceutical applications such as oral or injectable dosages.

Recent advancements in computational chemistry have enabled more precise modeling of how 4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride interacts with biological targets. Molecular docking studies suggest that this compound may exhibit inhibitory activity against certain kinases and enzymes implicated in cancer progression. Specifically, preliminary data indicate potential binding to tyrosine kinases, which are critical in signal transduction pathways regulating cell growth and differentiation.

Moreover, the integration of oxadiazole and aniline moieties offers a promising scaffold for further derivatization. Researchers are exploring modifications to optimize pharmacokinetic profiles, such as altering the length or nature of side chains attached to the aromatic rings. Such modifications could enhance bioavailability while maintaining or improving target specificity.

In clinical settings, compounds structurally related to 4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride have shown promise in preclinical trials for treating various neoplastic disorders. The ability of oxadiazole derivatives to disrupt microtubule formation or inhibit enzyme activity has been particularly noteworthy. While this specific compound has not yet entered human trials, its structural analogs have provided valuable insights into potential therapeutic strategies.

The synthesis of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride involves multi-step organic reactions typically starting from commercially available precursors. Key synthetic steps include cyclization reactions to form the oxadiazole ring followed by functional group transformations to introduce the aniline moiety and subsequent salt formation. Advances in green chemistry principles have also been applied to optimize these synthetic routes for higher yields and reduced environmental impact.

From a regulatory perspective, compounds like 4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride must undergo rigorous evaluation for safety and efficacy before clinical use. This involves comprehensive toxicological studies assessing acute and chronic toxicity profiles. Additionally, pharmacokinetic studies are essential to understand how the body processes the compound after administration.

The role of high-throughput screening (HTS) has been instrumental in identifying novel bioactive compounds such as those derived from oxadiazole-aniline scaffolds. HTS allows researchers to rapidly test thousands of compounds against various biological targets, streamlining the drug discovery process. Initial screens have highlighted 4-(3-ethyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride as a candidate warranting further investigation due to its promising interaction profiles.

Future directions in research may explore combination therapies involving 4-(3-ethyl-1,2,4-oxadiazol-5-ylmethylaniline hydrochloride) with other drugs or chemotherapeutic agents. Such combinations could potentially overcome resistance mechanisms observed in cancer treatment by targeting multiple pathways simultaneously. Furthermore，investigations into mechanism-of-action at a molecular level will be crucial for understanding how this compound exerts its effects on biological systems.

In summary,4-(3 ethyl 1 2 4 oxadiazol 5 yl methylaniline hydrochloride (CAS No 1461704 77 7) represents an exciting development within pharmaceutical chemistry with potential applications across multiple therapeutic areas Its unique structural features combined with emerging research findings position it as a valuable candidate for further exploration both academically and clinically As research progresses additional insights into its properties applications will undoubtedly emerge shaping its role within modern medicine